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Compound of Interest

Compound Name: BI 01383298

Cat. No.: B606064 Get Quote

For Immediate Release: Boehringer Ingelheim, through its open innovation portal, opnMe.com,

provides access to a portfolio of well-characterized pre-clinical molecules to the scientific

community, fostering collaboration and accelerating research.[1][2] This guide provides a

comprehensive technical overview of BI 01383298, a valuable research tool now available to

registered users. All molecules ordered through opnMe.com are shipped free of charge to

support independent scientific projects.[3]

Introduction to BI 01383298
Information regarding the specific molecular target and primary mechanism of action for BI
01383298 is not publicly available at this time. Researchers are encouraged to utilize this tool

compound for novel hypothesis testing and to explore its effects in various biological systems.

Physicochemical Properties
A summary of the key physicochemical properties of BI 01383298 is presented below. This

data is essential for designing and interpreting experiments.
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Property Value

Molecular Weight Data not publicly available

Salt Form

Refer to vial for specific salt code and refer to

opnMe.com for salt-to-freebase conversion

tables.[3]

Purity
All opnMe molecules are rigorously quality-

controlled.[4]

Solubility
Experimental determination recommended for

specific buffer systems.

In Vitro Biological Characterization
Detailed in vitro biological data, including potency, selectivity, and off-target profiling, is not

publicly available for BI 01383298. Researchers are advised to perform their own

characterization in relevant assay systems.

Experimental Protocols: General Guidelines
The following are general guidelines for handling and using molecules obtained from

opnMe.com. Specific experimental protocols will be dependent on the research question and

the biological system under investigation.

Compound Handling and Storage
Upon receipt, store the compound as recommended on the datasheet provided with the

shipment.

For creating stock solutions, use an appropriate solvent (e.g., DMSO) and store at -20°C or

-80°C.

Minimize freeze-thaw cycles to maintain compound integrity.

General Cell-Based Assay Protocol
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This workflow provides a basic framework for assessing the activity of BI 01383298 in a cell-

based assay.
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Add compound dilutions to cells

Prepare serial dilutions of BI 01383298
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Caption: A generalized workflow for a cell-based assay.

Proposed Signaling Pathway Exploration
The following diagram illustrates a hypothetical signaling pathway that could be investigated

using a novel small molecule inhibitor like BI 01383298. This is a generic representation and

not specific to the actual mechanism of BI 01383298.
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Caption: A hypothetical signaling pathway for investigation.

Ordering and Collaboration
Researchers can order BI 01383298 and other molecules directly from the opnMe.com portal.

[2] The platform also offers opportunities for collaboration on novel research proposals.[4] By

providing these molecules, Boehringer Ingelheim aims to empower scientists to make

independent discoveries.[1]

Citation
When publishing research involving BI 01383298, please include the following

acknowledgement: "BI 01383298 was kindly provided by Boehringer Ingelheim via its open

innovation platform opnMe.com."[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. boehringer-ingelheim.com [boehringer-ingelheim.com]

2. Pardon Our Interruption [opnme.com]

3. opnme.com [opnme.com]

4. opnme.com [opnme.com]

To cite this document: BenchChem. [Unveiling BI 01383298: A Technical Overview for the
Scientific Community]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606064#free-availability-of-bi-01383298-through-
opnme-com]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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